7-chloroindolizine-2-carboxylic acid
Description
Future Directions
Indolizine derivatives have been the focus of many researchers due to their potential biological activities and their potential as organic fluorescent molecules for biological and material applications . Future research may focus on developing novel approaches for the synthesis of indolizine and its derivatives .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-chloroindolizine-2-carboxylic acid involves the reaction of 2-chloro-3-formylquinoline with ethyl glycinate followed by cyclization and subsequent hydrolysis.", "Starting Materials": [ "2-chloro-3-formylquinoline", "ethyl glycinate", "sodium hydroxide", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: 2-chloro-3-formylquinoline is reacted with ethyl glycinate in the presence of sodium hydroxide to form 7-chloro-1-ethyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid.", "Step 2: The intermediate product from step 1 is cyclized by heating with hydrochloric acid to form 7-chloroindolizine-2-carboxylic acid.", "Step 3: The final product is isolated by extraction with ethyl acetate and subsequent purification." ] } | |
CAS No. |
1206974-14-2 |
Molecular Formula |
C9H6ClNO2 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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